Cas no 312611-90-8 (5-[(morpholin-4-yl)methyl]quinolin-8-ol)

• Product Name: 5-[(morpholin-4-yl)methyl]quinolin-8-ol
• CAS No: 312611-90-8
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• MDL: MFCD00732062
• CID: 1086509
• PubChem ID: 1090303
• Update Time: 2025-10-24

5-[(morpholin-4-yl)methyl]quinolin-8-ol Chemical and Physical Properties

Names and Identifiers

• 5-(Morpholinomethyl)quinolin-8-ol
• 5-(MORPHOLIN-4-YLMETHYL)QUINOLIN-8-OL
• 5-(4-morpholinylmethyl)-8-quinolinol(SALTDATA: FREE)
• AC1LLTWF
• AC1Q78V6
• CTK4G6674
• IFLab1_000842
• Oprea1_342331
• ST075903
• SureCN5594626
• 5-[(morpholin-4-yl)methyl]quinolin-8-ol
• 5-(morpholin-4-ylmethyl)quinolin-8-ol, AldrichCPR
• G30437
• 5-(MORPHOLINOMETHYL)-8-QUINOLINOL
• AKOS000270795
• 5-(4-morpholinylmethyl)-8-quinolinol
• JM3
• SCHEMBL5594626
• ET-0007
• EN300-62352
• SR-01000364624-1
• J-018307
• DB-349641
• CS-0253042
• 312611-90-8
• MFCD00732062
• SR-01000364624
• AKUILKRKGZEPQD-UHFFFAOYSA-N
• DTXSID70360209
• CHEMBL5194581
• STL303853
• Z44101849
• 5-morpholinomethyl-8-hydroxyquinoline
• SDCCGSBI-0660706.P001

• MDL： MFCD00732062
• Inchi： 1S/C14H16N2O2/c17-13-4-3-11(10-16-6-8-18-9-7-16)12-2-1-5-15-14(12)13/h1-5,17H,6-10H2
• InChI Key： AKUILKRKGZEPQD-UHFFFAOYSA-N
• SMILES： O1CCN(CC2=CC=C(C3C2=CC=CN=3)O)CC1

Computed Properties

• Exact Mass: 244.12100
• Monoisotopic Mass: 244.121178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 45.59000
• LogP: 1.71050

5-[(morpholin-4-yl)methyl]quinolin-8-ol Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 8-hydroxyquinolines

Additional information on 5-[(morpholin-4-yl)methyl]quinolin-8-ol

Research Brief on 5-[(morpholin-4-yl)methyl]quinolin-8-ol (CAS: 312611-90-8): Recent Advances and Applications

The compound 5-[(morpholin-4-yl)methyl]quinolin-8-ol (CAS: 312611-90-8) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a versatile scaffold for drug development, particularly in targeting protein-protein interactions and modulating enzymatic activity. This research brief synthesizes the latest findings on this compound, highlighting its mechanism of action, pharmacological properties, and emerging applications in disease treatment.

Recent investigations into 5-[(morpholin-4-yl)methyl]quinolin-8-ol have focused on its ability to interact with key biological targets, such as kinases and G-protein-coupled receptors (GPCRs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory effects on specific kinase pathways implicated in cancer progression. The compound's morpholine moiety enhances its solubility and bioavailability, while the quinolin-8-ol core contributes to its binding affinity. These structural attributes make it a promising candidate for further optimization in drug discovery programs.

In addition to its kinase inhibitory properties, 5-[(morpholin-4-yl)methyl]quinolin-8-ol has shown potential as an anti-inflammatory agent. A preclinical study conducted in 2024 revealed its ability to suppress pro-inflammatory cytokines by modulating the NF-κB signaling pathway. The compound's dual functionality—targeting both kinases and inflammatory mediators—positions it as a multifunctional therapeutic agent. Researchers are now exploring its application in complex diseases such as rheumatoid arthritis and neurodegenerative disorders, where inflammation and aberrant kinase activity often coexist.

The synthetic accessibility of 5-[(morpholin-4-yl)methyl]quinolin-8-ol has also been a focus of recent research. A novel, scalable synthesis route was reported in Organic Process Research & Development, which improves yield and reduces the use of hazardous reagents. This advancement is critical for enabling large-scale production and facilitating further pharmacological evaluations. Moreover, structure-activity relationship (SAR) studies have identified key modifications that enhance its potency and selectivity, paving the way for next-generation derivatives.

Despite its promising profile, challenges remain in the clinical translation of 5-[(morpholin-4-yl)methyl]quinolin-8-ol. Pharmacokinetic studies indicate the need for further optimization to address issues such as metabolic stability and tissue distribution. Collaborative efforts between academic and industrial researchers are underway to overcome these hurdles, with several derivatives currently in preclinical development. The compound's versatility and broad applicability underscore its potential to impact multiple therapeutic areas.

In conclusion, 5-[(morpholin-4-yl)methyl]quinolin-8-ol (CAS: 312611-90-8) represents a compelling case study in modern drug discovery. Its unique chemical structure, combined with its diverse biological activities, makes it a valuable tool for probing disease mechanisms and developing novel therapeutics. Continued research into its mechanisms, optimized derivatives, and clinical potential will undoubtedly yield further insights and opportunities in the chemical biology and pharmaceutical fields.